Cas no 1487972-98-4 (2-(4,4-dimethylcyclohexyl)aminopropane-1,3-diol)

2-(4,4-Dimethylcyclohexyl)aminopropane-1,3-diol is a cyclohexylamine derivative with a diol functional group, offering a unique combination of steric hindrance and reactivity due to its branched structure. The presence of both primary and secondary hydroxyl groups enhances its utility as a versatile intermediate in organic synthesis, particularly in the preparation of chiral compounds or as a ligand in asymmetric catalysis. The 4,4-dimethylcyclohexyl moiety contributes to increased stability and lipophilicity, making it suitable for applications in pharmaceutical and specialty chemical formulations. Its balanced polarity and structural rigidity allow for selective modifications, facilitating its use in fine chemical and material science research.
2-(4,4-dimethylcyclohexyl)aminopropane-1,3-diol structure
1487972-98-4 structure
Product Name:2-(4,4-dimethylcyclohexyl)aminopropane-1,3-diol
CAS No:1487972-98-4
MF:C11H23NO2
MW:201.305823564529
CID:5170673
PubChem ID:65310221
Update Time:2025-10-22

2-(4,4-dimethylcyclohexyl)aminopropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-[(4,4-dimethylcyclohexyl)amino]-
    • 2-((4,4-Dimethylcyclohexyl)amino)propane-1,3-diol
    • 2-(4,4-dimethylcyclohexyl)aminopropane-1,3-diol
    • Inchi: 1S/C11H23NO2/c1-11(2)5-3-9(4-6-11)12-10(7-13)8-14/h9-10,12-14H,3-8H2,1-2H3
    • InChI Key: MJGKCLPVIVTGFZ-UHFFFAOYSA-N
    • SMILES: C(O)C(NC1CCC(C)(C)CC1)CO

2-(4,4-dimethylcyclohexyl)aminopropane-1,3-diol Pricemore >>

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Additional information on 2-(4,4-dimethylcyclohexyl)aminopropane-1,3-diol

Comprehensive Overview of 2-(4,4-dimethylcyclohexyl)aminopropane-1,3-diol (CAS No. 1487972-98-4)

2-(4,4-dimethylcyclohexyl)aminopropane-1,3-diol (CAS No. 1487972-98-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and specialty chemical applications. This compound, characterized by its unique aminopropanediol backbone and dimethylcyclohexyl substituent, offers a versatile platform for synthetic modifications and functional derivatization. Its molecular structure, featuring both hydrophilic and hydrophobic moieties, makes it an attractive candidate for applications requiring balanced solubility and reactivity.

In recent years, the demand for high-purity specialty chemicals like 2-(4,4-dimethylcyclohexyl)aminopropane-1,3-diol has surged, driven by advancements in drug discovery and nanotechnology. Researchers are particularly interested in its potential as a chiral building block for asymmetric synthesis, a topic frequently searched in academic and industrial databases. The compound's stereochemical properties and ability to form stable intermediates align with the growing focus on green chemistry and sustainable synthesis methods.

One of the most discussed applications of CAS No. 1487972-98-4 lies in its role as a precursor for biocompatible polymers and drug delivery systems. With the rise of personalized medicine and targeted therapies, questions like "How can aminopropanediol derivatives enhance drug bioavailability?" or "What are the latest innovations in cyclohexyl-based excipients?" dominate scientific forums. This compound's structural flexibility allows for tailored modifications to meet specific pharmacokinetic requirements.

From an industrial perspective, 2-(4,4-dimethylcyclohexyl)aminopropane-1,3-diol is also explored for its utility in advanced material coatings and surface modification agents. Its compatibility with various substrates and resistance to environmental degradation make it a candidate for high-performance materials. Searches related to "durable cyclohexylamine coatings" or "thermal stability of diol-functionalized compounds" reflect the market's interest in these applications.

Quality control and analytical characterization of CAS No. 1487972-98-4 are critical, given its specialized uses. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure batch-to-batch consistency. The compound's storage stability and handling protocols are also frequently queried topics, emphasizing the need for precise technical documentation.

In summary, 2-(4,4-dimethylcyclohexyl)aminopropane-1,3-diol represents a nexus of innovation across multiple disciplines. Its adaptability to emerging trends—such as bio-based chemicals, nanocarrier systems, and smart materials—positions it as a compound of enduring relevance. As research continues to uncover new functionalities, its commercial and scientific footprint is expected to expand significantly.

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